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Introduction to Molybdenum-Nickel Alloys
Molybdenum-nickel (Ni-Mo) alloys, primarily belonging to the Hastelloy® B family of alloys, are

renowned for their exceptional corrosion resistance in aggressive, reducing chemical

environments.[1][2] This characteristic makes them indispensable materials of construction in

the chemical processing, pharmaceutical, and petrochemical industries.[3][4] The high

molybdenum content, typically ranging from 27% to 32%, imparts outstanding resistance to

non-oxidizing acids such as hydrochloric acid (HCl) and sulfuric acid (H₂SO₄) across a wide

range of concentrations and temperatures.[5][6] These alloys are particularly well-suited for

applications where stainless steels and other nickel-based alloys would fail.[4]

This document provides detailed application notes and experimental protocols for the utilization

of molybdenum-nickel alloys, with a focus on Hastelloy B-3® (UNS N10675), a thermally stable

and highly corrosion-resistant grade.[7][8]
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Molybdenum-nickel alloys are specified for critical components in various chemical processes

due to their ability to withstand harsh conditions, ensuring process purity and equipment

longevity.

Common Applications:

Reactors and Vessels: Used for the construction of reactors and pressure vessels that

handle corrosive chemicals, particularly in the production of acetic acid, herbicides, and

insecticides.[3][5][9]

Piping and Fittings: Essential for piping systems that transport hot, concentrated acids and

other corrosive process fluids, preventing leaks and costly downtime.[3][4]

Pumps and Valves: Critical components like pumps and valves that are in direct contact with

corrosive slurries and fluctuating process conditions benefit from the durability of Ni-Mo

alloys.[3][9]

Heat Exchangers: Their ability to maintain mechanical and chemical integrity at elevated

temperatures makes them suitable for heat exchangers in various chemical and

pharmaceutical processes.[3][9]

Waste Treatment: Utilized in waste treatment and environmental control systems, such as

flue gas desulfurization, where exposure to corrosive substances is constant.[3]

Material Properties of Hastelloy B-3® (UNS N10675)
Understanding the chemical composition and mechanical properties of these alloys is crucial

for proper material selection and equipment design.

Chemical Composition
The following table outlines the typical chemical composition of Hastelloy B-3®.
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Element Content (%)

Nickel (Ni) 65.0 min

Molybdenum (Mo) 27.00 - 32.00

Iron (Fe) 1.0 - 3.0

Chromium (Cr) 1.00 - 3.00

Cobalt (Co) 3.0 max

Tungsten (W) 3.0 max

Manganese (Mn) 3.0 max

Aluminum (Al) 0.50 max

Titanium (Ti) 0.20 max

Silicon (Si) 0.10 max

Carbon (C) 0.01 max

Copper (Cu) 0.20 max

Source:[8]

Mechanical Properties (Annealed Condition at Room
Temperature)

Property Typical Value

Ultimate Tensile Strength 125 KSI (860 MPa)

Yield Strength (0.2% offset) 60 KSI (420 MPa)

Elongation 50%

Density 9.22 g/cm³

Melting Range 1370 - 1418 °C

Modulus of Elasticity (Tension) 31.4 x 10³ KSI (216 GPa)

Source:[8][10]
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Corrosion Resistance Data
The primary advantage of molybdenum-nickel alloys is their superior performance in reducing

acid environments. The following tables summarize corrosion rate data for Hastelloy B-3® in

hydrochloric and sulfuric acids.

Corrosion Rate in Hydrochloric Acid (HCl)
Concentration (wt%) Temperature (°C) Corrosion Rate (mm/y)

1 - 5 Near Boiling < 0.5

20 Boiling < 0.5

0 - 20 Up to Boiling Point < 0.1

> 20 ~40 < 0.1

Source:[11]

Corrosion Rate in Sulfuric Acid (H₂SO₄)
Concentration (wt%) Temperature (°C) Corrosion Rate (mm/y)

1 - 5 Near Boiling < 0.5

20 Boiling < 0.1

50 Boiling < 0.1

80 Boiling < 0.1

Source:[11]

Note: Corrosion rates are based on laboratory tests in reagent-grade acids. The presence of

oxidizing impurities, such as ferric (Fe³⁺) or cupric (Cu²⁺) ions, can significantly increase the

corrosion rate of Ni-Mo alloys.[2] In such environments, a nickel-chromium-molybdenum alloy

may be a more suitable choice.
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To evaluate the suitability of molybdenum-nickel alloys for specific applications, standardized

corrosion testing is essential. The following protocols are based on widely accepted ASTM

standards.

Protocol 1: Laboratory Immersion Corrosion Testing
(Based on ASTM G31)
This protocol outlines the procedure for determining the corrosion rate of a material in a specific

chemical environment through weight loss measurement.

Objective: To determine the general corrosion rate of a molybdenum-nickel alloy in a simulated

chemical process fluid.

Materials and Equipment:

Test coupons of the molybdenum-nickel alloy with known surface area and weight.

Test solution (e.g., specific concentration of HCl or H₂SO₄).

Glass corrosion test flask with a condenser.

Temperature-controlled water bath or heating mantle.

Analytical balance (accurate to 0.1 mg).

Desiccator.

Cleaning solutions (e.g., acetone, deionized water).

Procedure:

Specimen Preparation:

Cut test coupons to a standard size (e.g., 50 x 25 x 3 mm).

Drill a hole for suspension.

Measure the dimensions of each coupon to calculate the surface area.
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Clean the coupons thoroughly with a suitable solvent (e.g., acetone), rinse with deionized

water, and dry.

Weigh each coupon to the nearest 0.1 mg.

Test Setup:

Pour the test solution into the corrosion flask. The volume should be sufficient to fully

immerse the coupon (typically 20-30 mL per cm² of coupon surface area).

Suspend the coupon in the solution using a glass hook or PTFE thread. Ensure the

coupon does not touch the sides or bottom of the flask.

Place the flask in the temperature-controlled bath and attach the condenser.

Exposure:

Heat the solution to the desired test temperature and maintain it for the specified duration

(e.g., 24, 48, or 96 hours).[12]

Post-Exposure Cleaning and Evaluation:

After the exposure period, remove the coupon from the solution.

Carefully clean the coupon to remove all corrosion products. This may involve chemical

cleaning as specified in ASTM G1.

Rinse the coupon with deionized water and then with acetone.

Dry the coupon in a desiccator.

Reweigh the coupon to the nearest 0.1 mg.

Corrosion Rate Calculation:

Calculate the corrosion rate in millimeters per year (mm/y) using the following formula:

Corrosion Rate (mm/y) = (K × W) / (A × T × D) Where:

K = constant (8.76 × 10⁴)
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W = mass loss in grams

A = surface area in cm²

T = exposure time in hours

D = density of the alloy in g/cm³ (9.22 g/cm³ for Hastelloy B-3®)

Workflow Diagram:
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Figure 1: Workflow for Laboratory Immersion Corrosion Testing.
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Protocol 2: Electrochemical Corrosion Testing
(Potentiodynamic Polarization)
This protocol provides a more rapid assessment of corrosion behavior by measuring the

electrochemical response of the alloy in a corrosive environment.

Objective: To determine the corrosion potential (Ecorr), corrosion current density (icorr), and

pitting susceptibility of a molybdenum-nickel alloy.

Materials and Equipment:

Potentiostat.

Electrochemical cell with a three-electrode setup:

Working electrode (the Ni-Mo alloy specimen).

Reference electrode (e.g., Saturated Calomel Electrode - SCE).

Counter electrode (e.g., platinum or graphite).

Test solution.

Deaeration equipment (e.g., nitrogen or argon gas).

Procedure:

Specimen and Cell Preparation:

Prepare a small, flat specimen of the Ni-Mo alloy, typically with a surface area of 1 cm².

Mount the specimen in a holder, exposing only the test surface.

Polish the exposed surface to a mirror finish (e.g., using successively finer grades of

silicon carbide paper and diamond paste).

Clean the specimen with a solvent and rinse with deionized water.
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Assemble the electrochemical cell with the three electrodes and the test solution.

Deaeration and Stabilization:

Deaerate the test solution by bubbling with an inert gas (e.g., nitrogen) for at least 30

minutes to remove dissolved oxygen.

Immerse the working electrode in the solution and allow the open-circuit potential (OCP) to

stabilize (typically for 1 hour).

Potentiodynamic Polarization Scan:

Set the potentiostat to scan the potential from a cathodic value (e.g., -250 mV vs. OCP) to

an anodic value (e.g., +1200 mV vs. OCP) at a slow, constant scan rate (e.g., 0.167

mV/s).

Record the resulting current density as a function of the applied potential.

Data Analysis:

Plot the data as a Tafel plot (log of current density vs. potential).

Determine the corrosion potential (Ecorr) at the point of zero current.

Extrapolate the linear portions of the anodic and cathodic branches of the curve back to

Ecorr to determine the corrosion current density (icorr).

Calculate the corrosion rate from icorr using the Faraday's law.

Examine the anodic branch for a breakdown potential, which indicates the onset of pitting

corrosion.

Logical Relationship Diagram:
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Figure 2: Logical flow of electrochemical corrosion testing.

Conclusion
Molybdenum-nickel alloys are high-performance materials that offer unparalleled corrosion

resistance in demanding chemical processing environments, particularly in the presence of

reducing acids. Proper material selection, guided by accurate corrosion data and standardized

testing protocols, is critical to ensuring the safety, reliability, and cost-effectiveness of chemical

processes. The information and protocols provided in this document serve as a valuable

resource for researchers, scientists, and engineers involved in the design and operation of

equipment for the chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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